Cas no 2580186-64-5 (5-(dimethylphosphoryl)pyridine-3-carbonitrile)

• Product Name: 5-(dimethylphosphoryl)pyridine-3-carbonitrile
• CAS No: 2580186-64-5
• MF: C₈H₉N₂OP
• MW: 180.143622159958
• MDL: MFCD33020453
• CID: 5083954
• PubChem ID: 155858813
• Update Time: 2025-06-30

5-(dimethylphosphoryl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Dimethylphosphorylpyridine-3-carbonitrile
• 5-(Dimethylphosphoryl)nicotinonitrile
• 5-(dimethylphosphoryl)pyridine-3-carbonitrile
• CS-0531125
• EN300-27685255
• 3-Pyridinecarbonitrile, 5-(dimethylphosphinyl)-
• 2580186-64-5
• F75083

• MDL： MFCD33020453
• Inchi： 1S/C8H9N2OP/c1-12(2,11)8-3-7(4-9)5-10-6-8/h3,5-6H,1-2H3
• InChI Key： GHWNSKPGTZVYFH-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=NC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 180.045249913g/mol
• Monoisotopic Mass: 180.045249913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 53.8

Additional information on 5-(dimethylphosphoryl)pyridine-3-carbonitrile

Introduction to 5-(dimethylphosphoryl)pyridine-3-carbonitrile (CAS No. 2580186-64-5)

5-(dimethylphosphoryl)pyridine-3-carbonitrile, identified by its CAS number 2580186-64-5, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The presence of both a dimethylphosphoryl group and a nitrile functional group in its molecular structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 5-(dimethylphosphoryl)pyridine-3-carbonitrile consists of a pyridine ring substituted at the 5-position with a dimethylphosphoryl group and at the 3-position with a nitrile group. This specific arrangement of functional groups enhances its reactivity and makes it a versatile building block for the synthesis of more complex molecules. The compound's ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, underscores its importance in organic synthesis.

In recent years, there has been growing interest in the development of novel pyridine-based compounds due to their potential applications in pharmaceuticals. Research has shown that pyridine derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The dimethylphosphoryl group in 5-(dimethylphosphoryl)pyridine-3-carbonitrile is particularly noteworthy, as it can serve as a anchor point for further functionalization, allowing chemists to design molecules with tailored properties.

The nitrile group in this compound also plays a crucial role in its chemical behavior. Nitrile groups are known for their ability to undergo various transformations, such as hydrolysis to carboxylic acids or reduction to amides, which can be exploited in synthetic routes. This flexibility makes 5-(dimethylphosphoryl)pyridine-3-carbonitrile a valuable tool for medicinal chemists seeking to develop new therapeutic agents.

One of the most exciting areas of research involving 5-(dimethylphosphoryl)pyridine-3-carbonitrile is its potential use in the development of kinase inhibitors. Kinases are enzymes that play essential roles in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop drugs that can modulate these pathways and treat disease. The unique structure of 5-(dimethylphosphoryl)pyridine-3-carbonitrile makes it an attractive candidate for such applications.

Recent studies have demonstrated the effectiveness of pyridine-based kinase inhibitors in preclinical trials. For instance, compounds containing the pyridine scaffold have shown promise in inhibiting tyrosine kinases, which are overactive in many types of cancer. The dimethylphosphoryl group and nitrile group in 5-(dimethylphosphoryl)pyridine-3-carbonitrile provide a framework that can be modified to enhance binding affinity and selectivity towards specific kinase targets. This has led to increased interest in exploring its potential as a lead compound for further drug development.

In addition to its applications in kinase inhibition, 5-(dimethylphosphoryl)pyridine-3-carbonitrile has also been investigated for its role in other therapeutic areas. For example, researchers have explored its potential as an intermediate in the synthesis of antiviral agents. The compound's ability to undergo various chemical transformations allows for the creation of complex molecules that can interfere with viral replication mechanisms.

The synthesis of 5-(dimethylphosphoryl)pyridine-3-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by phosphorylation and cyanation steps. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is crucial for large-scale applications in pharmaceutical research.

The importance of intermediates like 5-(dimethylphosphoryl)pyridine-3-carbonitrile cannot be overstated. They serve as essential building blocks for the development of novel drugs and provide valuable insights into reaction mechanisms and molecular design principles. As research continues to uncover new applications for this compound, its significance in the field of medicinal chemistry is likely to grow even further.

In conclusion, 5-(dimethylphosphoryl)pyridine-3-carbonitrile (CAS No. 2580186-64-5) is a versatile and important compound with numerous potential applications in pharmaceutical research. Its unique molecular structure and reactivity make it a valuable tool for synthesizing complex molecules with diverse biological activities. As ongoing research continues to explore its potential, this compound is poised to play a significant role in the development of new therapeutic agents.